Cas no 62839-71-8 (Benzene, 1-decenyl-, (E)-)

Benzene, 1-decenyl-, (E)- structure
Benzene, 1-decenyl-, (E)- structure
Product Name:Benzene, 1-decenyl-, (E)-
CAS No:62839-71-8
MF:C16H24
MW:216.361764907837
CID:430041
PubChem ID:10976881
Update Time:2025-04-19

Benzene, 1-decenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-decenyl-, (E)-
    • [(E)-dec-1-enyl]benzene
    • [(E)-dec-1-enyl]-benzene
    • 62839-71-8
    • 1-Decenylbenzene
    • Inchi: 1S/C16H24/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9-15H,2-8H2,1H3/b13-10+
    • InChI Key: RTVSUIOGXLXKNM-JLHYYAGUSA-N
    • SMILES: C(CCC/C=C/C1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 216.18792
  • Monoisotopic Mass: 216.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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